Cas no 2022186-75-8 (S-(Difluoromethyl) benzenesulfonothioate)

• Product Name: S-(Difluoromethyl) benzenesulfonothioate
• CAS No: 2022186-75-8
• MF: C₇H₆F₂O₂S₂
• MW: 224.2481
• CID: 4710485
• Update Time: 2021-08-24

S-(Difluoromethyl) benzenesulfonothioate Chemical and Physical Properties

Names and Identifiers

• S-(Difluoromethyl) benzenesulfonothioate
• C1(=CC=CC=C1)S(=O)(SC(F)F)=O
• J3.643.001J
• Benzenethiosulfonic acid S-(difluoromethyl) ester

• Inchi： 1S/C7H6F2O2S2/c8-7(9)12-13(10,11)6-4-2-1-3-5-6/h1-5,7H
• InChI Key： NPYLAQOEYDMMJT-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)(=O)SC([H])(F)F

Computed Properties

• Exact Mass: 223.97772810 g/mol
• Monoisotopic Mass: 223.97772810 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.8
• Molecular Weight: 224.3